Cas no 343323-86-4 (4-Tosylpiperazin-2-one)

• Product Name: 4-Tosylpiperazin-2-one
• CAS No: 343323-86-4
• MF: C₁₁H₁₄N₂O₃S
• MW: 254.305461406708
• MDL: MFCD08876085
• CID: 836348
• Update Time: 2026-04-29

4-Tosylpiperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Tosylpiperazin-2-one
• 4-(4-methylphenyl)sulfonylpiperazin-2-one
• 4-(4-methylphenyl)sulfonyl-2-piperazinone
• CTK8C6779
• MolPort-004-219-058
• SureCN3928664

• MDL： MFCD08876085
• Inchi： InChI=1S/C11H14N2O3S/c1-9-2-4-10(5-3-9)17(15,16)13-7-6-12-11(14)8-13/h2-5H,6-8H2,1H3,(H,12,14)
• InChI Key： CKMYXRQCPZFYPW-UHFFFAOYSA-N
• SMILES： CC1=CC=C(S(=O)(N2CCNC(C2)=O)=O)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2